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Compound of Interest

Compound Name: CCG 203769

cat. No.: B15607844

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides procedural guidance for the proper disposal of CCG 203769, a
selective inhibitor of Regulator of G protein Signaling (RGS) proteins. The following information
is intended to ensure the safety of laboratory personnel and compliance with standard
laboratory waste management practices.

Compound Classification

Based on available information, CCG 203769 is not classified as a hazardous substance
according to Regulation (EC) No. 1907/2006 (REACH). Consequently, a formal Safety Data
Sheet (SDS) with specific disposal instructions is not required. In the absence of specific
mandates, the disposal of CCG 203769 should adhere to general laboratory best practices for
non-hazardous chemical waste.

General Handling and Storage

Before disposal, it is crucial to handle and store CCG 203769 appropriately to maintain its
integrity and prevent unnecessary exposure.

Storage Condition Duration
-80°C Up to 6 months
-20°C Up to 1 month
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Note: For solutions in DMSQO, it is recommended to prepare and use them on the same day. If
stock solutions are prepared in advance, they should be stored as aliquots in tightly sealed
vials.

Disposal Workflow for CCG 203769

The following diagram outlines the decision-making process for the proper disposal of CCG
203769 in various forms.
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Caption: Disposal decision workflow for CCG 203769.

Step-by-Step Disposal Procedures

1.

Unused or Expired Solid CCG 203769:

Containerization: Place the solid CCG 203769 in a securely sealed, clearly labeled container
designated for non-hazardous solid chemical waste.

Labeling: The label should include the chemical name ("CCG 203769") and a clear indication
that it is "non-hazardous waste for disposal.”

Disposal: Dispose of the container through your institution's established chemical waste
management program. Do not mix with general laboratory trash unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

. Aqueous Solutions of CCG 203769:

Evaluation: Confirm that the solution does not contain any other hazardous materials.

Local Regulations: Consult your institution's EHS guidelines regarding the drain disposal of
non-hazardous aqueous waste.

Permitted Drain Disposal: If permitted, pour the solution down the drain with a copious
amount of running water (at least a 20-fold excess of water) to ensure adequate dilution.

Restricted Drain Disposal: If drain disposal is not permitted, collect the aqueous waste in a
clearly labeled, sealed container. The label should indicate "non-hazardous aqueous waste"
and list the contents. Dispose of it through your institution's chemical waste program.

. Solutions of CCG 203769 in Organic Solvents (e.g., DMSO):

Segregation: This waste must be treated as chemical solvent waste. Do not dispose of it
down the drain.

Containerization: Collect the solution in a designated container for either halogenated or
non-halogenated solvent waste, depending on the solvent used. Ensure the container is
compatible with the solvent.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/product/b15607844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Labeling: Clearly label the container with the names of all constituents (e.g., "CCG 203769 in
DMSO") and the appropriate hazard warnings for the solvent.

» Disposal: Arrange for pickup and disposal through your institution's hazardous waste
management program.

4. Contaminated Labware (e.g., pipette tips, tubes, gloves):

e Solid Waste: If contaminated with solid CCG 203769, dispose of it as non-hazardous solid
chemical waste.

e Liquid Waste: If contaminated with a solution of CCG 203769, it should be disposed of
according to the nature of the solvent. For agueous solutions, it can be disposed of as non-
hazardous solid waste. For organic solvent solutions, it should be considered hazardous
waste and disposed of accordingly.

o Empty Containers: The original product vial, once empty, should be triple-rinsed with a
suitable solvent. The rinsate should be collected and disposed of as described above for the
respective solvent. The rinsed, empty container can then typically be disposed of in the
regular trash, with the label defaced.

Important Considerations:

« Institutional Policies: Always prioritize your institution's specific waste disposal policies and
procedures. Contact your Environmental Health and Safety (EHS) department for
clarification if needed.

e Waste Minimization: To the extent possible, prepare only the amount of CCG 203769
solution required for your experiments to minimize waste generation.

e Segregation: Never mix non-hazardous waste with hazardous waste streams, as this will
require the entire mixture to be treated as hazardous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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